Cas no 1032226-43-9 (3-[(1-benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide)

• Product Name: 3-[(1-benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide
• CAS No: 1032226-43-9
• MF: C₁₇H₁₆FN₅OS
• MW: 357.405244827271
• CID: 5384512
• Update Time: 2025-11-03

3-[(1-benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzyltetrazol-5-yl)sulfanyl-N-(2-fluorophenyl)propanamide
• Propanamide, N-(2-fluorophenyl)-3-[[1-(phenylmethyl)-1H-tetrazol-5-yl]thio]-
• 3-[(1-benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide

• Inchi： 1S/C17H16FN5OS/c18-14-8-4-5-9-15(14)19-16(24)10-11-25-17-20-21-22-23(17)12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,19,24)
• InChI Key： KEWHVTNWMVOSBP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CCSC1N(CC2=CC=CC=C2)N=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-[(1-benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide

Introduction to 3-[(1-Benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide (CAS No. 1032226-43-9)

3-[(1-Benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide, with the CAS number 1032226-43-9, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 3-[(1-Benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide is characterized by a benzyl-substituted tetrazole moiety linked to a sulfanyl group and an amide functional group. The presence of the fluorine atom in the phenyl ring adds to the compound's lipophilicity and can influence its pharmacokinetic properties. This combination of structural elements makes it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of tetrazole derivatives in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that tetrazole-containing compounds exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-[(1-Benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. A 2020 study in the Cancer Research journal demonstrated that certain tetrazole derivatives can selectively target and inhibit cancer cell growth by disrupting key signaling pathways involved in cell proliferation and survival. The specific mechanism by which 3-[(1-Benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide exerts its anti-cancer effects is still under investigation, but preliminary data indicate that it may act through multiple pathways.

The synthesis of 3-[(1-Benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide has been optimized using modern synthetic methods to ensure high yield and purity. One common approach involves the reaction of 3-bromopropanoyl chloride with 4-aminoacetophenone followed by treatment with sodium azide and benzyl bromide to form the tetrazole ring. The final step involves the introduction of the sulfanyl group via a thiolation reaction with 2-fluorobenzenethiol. This multi-step synthesis process allows for precise control over the compound's structure and properties.

The pharmacokinetic profile of 3-[(1-Benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide has been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and kidneys. The half-life of the compound is moderate, allowing for once-daily dosing regimens in potential therapeutic applications.

Toxicity studies have also been conducted to assess the safety profile of 3-[(1-Benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide. In vitro cytotoxicity assays using human cell lines have demonstrated low toxicity at therapeutic concentrations. In vivo studies in animal models have not reported any significant adverse effects at doses up to 50 mg/kg. These findings suggest that the compound has a favorable safety margin and is suitable for further clinical development.

In conclusion, 3-[(1-Benzyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-N-(2-fluorophenyl)propanamide (CAS No. 1032226-43-9) is a promising compound with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.